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Compound of Interest

Compound Name: Arachidyl arachidate

Cat. No.: B1619625 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

Arachidyl arachidate, an ester of arachidic acid, is a waxy solid commonly used in research

and development. Based on data from similar fatty acid esters, it is not classified as a

hazardous substance.[1] However, proper laboratory practices and disposal procedures are

essential to ensure a safe and compliant research environment. This guide provides detailed,

step-by-step instructions for the proper disposal of arachidyl arachidate.

Safety and Chemical Data
While a specific Safety Data Sheet (SDS) for arachidyl arachidate is not readily available,

data for closely related compounds like arachidic acid and other arachidate esters suggest a

low hazard profile.[1][2][3]
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Property Value Source

Chemical Formula C40H80O2 [4]

Molecular Weight 593.06 g/mol

Physical State Solid

GHS Hazard Class
Not Classified as Hazardous

(based on similar compounds)

Primary Hazards
May cause mild skin and eye

irritation upon contact.

Storage Room temperature.

Step-by-Step Disposal Procedures
The correct disposal route for arachidyl arachidate is determined by whether it has been

contaminated with hazardous substances.

Procedure for Uncontaminated Arachidyl Arachidate
This procedure applies to pure, unused, or residual arachidyl arachidate that has not been

mixed with hazardous chemicals.

Personal Protective Equipment (PPE): Before handling, wear standard laboratory PPE,

including safety glasses and gloves.

Waste Characterization: Confirm that the arachidyl arachidate waste is not contaminated

with any hazardous materials, such as regulated solvents, heavy metals, or toxic reagents.

Containerization:

For small residual amounts (e.g., on weighing paper), place the waste in a sealable plastic

bag or a vial with a secure cap.

For larger quantities, use a clearly labeled, sealed container. The label should read: "Non-

Hazardous Waste: Arachidyl Arachidate."
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Final Disposal: Uncontaminated and securely contained arachidyl arachidate can typically

be disposed of in the regular laboratory solid waste stream. Always consult and adhere to

your institution's specific waste management protocols.

Procedure for Contaminated Arachidyl Arachidate
If the arachidyl arachidate is mixed with or has come into contact with hazardous materials, it

must be treated as hazardous waste.

Personal Protective Equipment (PPE): Wear appropriate PPE for the hazardous

contaminant, which may include safety glasses, chemical-resistant gloves, and a lab coat.

Waste Segregation:Do not mix this contaminated waste with non-hazardous laboratory trash.

Containerization: Place the contaminated arachidyl arachidate in a designated hazardous

waste container that is compatible with the contaminating substance. The container must be

durable and have a secure, leak-proof seal.

Labeling: Attach a completed hazardous waste tag to the container as required by your

institution and local regulations. The label must clearly identify the contents, including the

contaminating substance(s).

Storage and Pickup: Store the sealed and labeled container in your laboratory's designated

satellite accumulation area for hazardous waste. Arrange for pickup by your institution's

Environmental Health and Safety (EHS) department.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

arachidyl arachidate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1619625?utm_src=pdf-body
https://www.benchchem.com/product/b1619625?utm_src=pdf-body
https://www.benchchem.com/product/b1619625?utm_src=pdf-body
https://www.benchchem.com/product/b1619625?utm_src=pdf-body
https://www.benchchem.com/product/b1619625?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Arachidyl Arachidate Waste

Is the waste mixed with
hazardous substances?

Wear Standard PPE
(Gloves, Safety Glasses)

   No

Wear Appropriate PPE for
Contaminant

 Yes

No Yes

Place in a sealed container labeled:
'Non-Hazardous Waste:

Arachidyl Arachidate'

Dispose in Regular
Laboratory Solid Waste

Place in a compatible,
sealed Hazardous Waste Container

Attach Hazardous Waste Tag

Store in Satellite Accumulation Area
for EHS Pickup

Click to download full resolution via product page

Caption: Decision workflow for the disposal of Arachidyl Arachidate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. datasheets.scbt.com [datasheets.scbt.com]

2. Arachidyl arachidate | C40H80O2 | CID 89711 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. fishersci.com [fishersci.com]

4. larodan.com [larodan.com]

To cite this document: BenchChem. [Proper Disposal of Arachidyl Arachidate in a Laboratory
Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1619625#arachidyl-arachidate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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